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Compound of Interest

Compound Name: luteolin-7-O-gentiobiside

Cat. No.: B15091831 Get Quote

Luteolin-7-O-gentiobioside: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

CAS Number: 70855-41-3 Molecular Formula: C₂₇H₃₀O₁₆

This technical guide provides a comprehensive overview of Luteolin-7-O-gentiobioside, a

flavonoid glycoside. Due to the limited specific research on this particular compound, this

document also includes in-depth information on the closely related and extensively studied

compounds, luteolin and luteolin-7-O-glucoside, to provide a broader context for its potential

biological activities and mechanisms of action.

Physicochemical Properties
Property Value

CAS Number 70855-41-3

Molecular Formula C₂₇H₃₀O₁₆

Synonyms Luteolin 7-gentiobioside, Glucoluteoloside
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Pharmacokinetic Profile of Luteolin-7-O-
gentiobioside
A key study investigated the pharmacokinetics of luteolin-7-O-gentiobioside in beagle dogs

following intravenous administration of a traditional Chinese medicinal preparation known as

Kudiezi injection. This study provides the most direct quantitative data and experimental

protocol for the target compound.

Experimental Protocol: Pharmacokinetic Analysis in
Beagle Dogs
A rapid and selective ultra-fast liquid chromatography-tandem mass spectrometry (UFLC-

MS/MS) method was developed for the simultaneous determination of luteolin-7-O-

gentiobioside, luteolin-7-O-β-D-glucoside, and luteolin-7-O-β-D-glucuronide in beagle dog

plasma.

Sample Preparation: Protein precipitation from plasma samples was performed using

acidified acetonitrile.

Chromatography: The analytes were separated on a Venusil MP C18 column. A gradient

elution system composed of 0.05% formic acid and acetonitrile was used at a flow rate of 0.4

ml/min.

Detection: Detection was carried out using multiple reaction monitoring (MRM) mode with a

turbo ion spray source under a negative ionization condition.

Internal Standard: Puerarin was used as the internal standard.

Quantitative Pharmacokinetic Data
The UFLC-MS/MS method was validated and demonstrated good linearity.
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Analyte
Lower Limit of
Quantification (ng/mL)

Extraction Recovery (%)

Luteolin-7-O-gentiobioside 1.0 >75

Luteolin-7-O-β-D-glucoside 1.0 >75

Luteolin-7-O-β-D-glucuronide 4.0 >75

The intra-day and inter-day precision and accuracy deviations for all three analytes were less

than 15%. This validated method was successfully applied to the pharmacokinetic study in

beagle dogs.[1][2]

Biological Activities and Signaling Pathways of
Related Compounds
While specific data for luteolin-7-O-gentiobioside is scarce, extensive research on its aglycone,

luteolin, and the closely related glycoside, luteolin-7-O-glucoside (LUT-7G), provides valuable

insights into its potential biological activities. These compounds are known for their anti-

inflammatory, antioxidant, and anti-cancer properties.[3][4][5][6]

Anti-inflammatory and Antioxidant Mechanisms
Luteolin and luteolin-7-O-glucoside have been shown to modulate key inflammatory and

antioxidant signaling pathways.

NF-κB and MAPK Signaling: Both luteolin and LUT-7G can downregulate the expression of

pro-inflammatory cytokines such as IL-1β, IL-6, and TNF-α by inhibiting the NF-κB and

MAPK signaling pathways.[4] This, in turn, reduces the production of inflammatory mediators

like COX-2 and iNOS.

JAK/STAT Pathway: These flavonoids have been demonstrated to interfere with the

JAK/STAT inflammatory pathway.[4]

Nrf2/HO-1 Pathway: Luteolin and luteolin-7-O-glucoside can enhance the cellular antioxidant

defense system by activating the Nrf2 signaling pathway, which leads to the upregulation of

antioxidant enzymes like heme oxygenase-1 (HO-1).[7][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.researchgate.net/publication/264123270_Physicochemical_and_biological_properties_of_luteolin-7-O-beta-D-glucoside_cynaroside_isolated_from_Anthriscus_sylvestris_L_Hoffm
https://pmc.ncbi.nlm.nih.gov/articles/PMC9658186/
https://www.mdpi.com/1420-3049/13/10/2628
https://www.mdpi.com/1422-0067/23/6/2914
https://www.mdpi.com/2072-6643/14/6/1155
https://pubmed.ncbi.nlm.nih.gov/35334812/
https://www.mdpi.com/1422-0067/23/6/2914
https://www.mdpi.com/1422-0067/23/6/2914
https://pubmed.ncbi.nlm.nih.gov/31381935/
https://pubmed.ncbi.nlm.nih.gov/24361407/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15091831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Below is a diagram illustrating the modulation of the Nrf2/MAPK mediated HO-1 signaling

cascade by luteolin and luteolin-7-O-glucoside.
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Anti-cancer Activity
Luteolin has demonstrated anti-cancer effects by modulating various signaling pathways

involved in cell proliferation, apoptosis, and metastasis.[2]

Apoptosis Induction: Luteolin can induce apoptosis in cancer cells through both intrinsic and

extrinsic pathways. It has been shown to upregulate the expression of pro-apoptotic proteins

like Bax and downregulate anti-apoptotic proteins like Bcl-2.

Cell Cycle Arrest: This flavonoid can cause cell cycle arrest at different phases, thereby

inhibiting the proliferation of cancer cells.

AKT Signaling Pathway: Luteolin-7-O-glucoside has been found to inhibit cell proliferation

and modulate apoptosis in human nasopharyngeal carcinoma cells through the AKT

signaling pathway.[9]

The following diagram depicts the involvement of the AKT signaling pathway in apoptosis

modulated by luteolin-7-O-glucoside.
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Conclusion and Future Directions
Luteolin-7-O-gentiobioside is a flavonoid glycoside with a confirmed chemical identity. While its

pharmacokinetic profile has been characterized in a preclinical model, a significant gap exists

in the scientific literature regarding its specific biological activities and mechanisms of action.

The extensive research on the closely related compounds, luteolin and luteolin-7-O-glucoside,

suggests that luteolin-7-O-gentiobioside may also possess anti-inflammatory, antioxidant, and

anti-cancer properties. However, dedicated in vitro and in vivo studies are imperative to

elucidate the unique pharmacological profile of luteolin-7-O-gentiobioside and to determine its

potential as a therapeutic agent. Future research should focus on isolating or synthesizing this
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compound in sufficient quantities to perform comprehensive biological evaluations and to

explore its structure-activity relationship in comparison to other luteolin glycosides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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